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Cat. No.: B1217889 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal information

for the handling of Methyl 4-aminobutanoate Hydrochloride (CAS No: 13031-60-2) in a

laboratory setting. The following information is intended for researchers, scientists, and drug

development professionals to ensure safe handling and minimize potential risks.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 4-aminobutanoate hydrochloride is classified as a hazardous substance. It is crucial to

use appropriate personal protective equipment to prevent exposure.[1][2][3][4]

Hazard Statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2][3]

P264: Wash skin thoroughly after handling.[1][2][3]
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P271: Use only outdoors or in a well-ventilated area.[1][2][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][3]

The following table summarizes the recommended personal protective equipment for handling

this compound.

Protection Type Specification Purpose

Eye/Face Protection

Chemical safety goggles or

face shield (conforming to

EN166 or OSHA 29 CFR

1910.133).[4][5]

To protect against splashes

and dust.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat

or other protective clothing.[2]

[3][5]

To prevent skin contact and

irritation.[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) if ventilation is

inadequate or dust is

generated.[2][3][4]

To prevent respiratory tract

irritation from dust or aerosols.

[1]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a

safe working environment.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][4][5]

Facilities should be equipped with an eyewash station and a safety shower.[5]

Step-by-Step Handling Procedure:
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Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area by removing any unnecessary items and ensuring emergency equipment is accessible.

Weighing and Transfer: Conduct weighing and transferring of the solid compound in a fume

hood or a ventilated balance enclosure to minimize dust generation.[1][5]

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing. If the solvent is volatile, ensure adequate ventilation.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1] Decontaminate the work surface and any equipment used.

Storage: Store Methyl 4-aminobutanoate hydrochloride in a tightly closed container in a

cool, dry, and well-ventilated area away from incompatible substances such as strong

oxidizing agents, strong acids, and strong bases.[1][4][5]

Emergency Procedures
Immediate and appropriate action is critical in the event of accidental exposure or a spill.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. If skin irritation occurs, get medical

advice/attention.[1][4]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek

medical attention if you feel unwell.[1][4]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Get medical attention if

symptoms occur.[4]

The following diagram outlines the workflow for responding to an accidental spill.
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Caption: Workflow for handling an accidental chemical spill.
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Disposal Plan
Proper disposal of Methyl 4-aminobutanoate hydrochloride and its containers is imperative to

prevent environmental contamination and comply with regulations.

Chemical Waste: Dispose of the chemical waste at an approved waste disposal plant.[1][4]

[6][7] Waste is classified as hazardous and must be disposed of in accordance with federal,

state, and local regulations.[1][6]

Contaminated Packaging: Do not reuse empty containers.[1] Dispose of contaminated

packaging as unused product in a hazardous or special waste collection point.[6]

Physicochemical Properties
The following table summarizes key quantitative data for Methyl 4-aminobutanoate
hydrochloride.

Property Value Reference

Molecular Formula C5H12ClNO2 [1]

Molecular Weight 153.61 g/mol [1][2][3]

Appearance White crystalline powder [1]

Melting Point 120-127 °C [1]

Purity ≥98% [1][8]

Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have not been

established for this compound.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for Methyl 4-
aminobutanoate Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217889#personal-protective-equipment-for-
handling-methyl-4-aminobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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